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Compound of Interest

Compound Name: 2-Bromo-1,1-diethoxyoctane

Cat. No.: B15478417

In-Depth Technical Guide to 2-Bromo-1,1-
diethoxyethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1,1-diethoxyethane, also known as bromoacetaldehyde diethyl acetal, is a key
organic intermediate with significant applications in pharmaceutical synthesis. Its unique
chemical structure, featuring a reactive bromine atom and a protected aldehyde group in the
form of a diethyl acetal, makes it a versatile building block for the construction of complex
molecular architectures. This guide provides a comprehensive overview of the physical,
chemical, and spectroscopic properties of 2-Bromo-1,1-diethoxyethane, along with detailed
experimental protocols for its synthesis and its pivotal role in the development of therapeutic
agents.

Physical and Chemical Properties

2-Bromo-1,1-diethoxyethane is a colorless to light yellow liquid.[1] It is characterized by the
following properties:

Table 1: Physical Properties of 2-Bromo-1,1-diethoxyethane
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Property Value Reference(s)

Molecular Formula CeH13Bro:z [2]

Molecular Weight 197.07 g/mol [2]

Boiling Point 66-67 °C at 18 mmHg [11[3]

135-139 °C at 95 mmHg [1]

Melting Point -70 °C

Density 1.31 g/mL at 25 °C

Refractive Index (n2°/D) 1.439 [1]

Flash Point 65 °C (149 °F) - closed cup [1]
Insoluble in water.[4] Soluble in

Solubility organic solvents such as

ethanol, diethyl ether, and

toluene.

Table 2: Chemical and Safety Information
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Property Value Reference(s)
CAS Number 2032-35-1 2]
EC Number 217-989-1 [2]

1S/C6H13BrO2/c1-3-8-6(5-
InChl [1]
7)9-4-2/h6H,3-5H2,1-2H3

SMILES CCOC(CBr)OCC [1]

- Stable under normal
Stability [4]
temperatures and pressures.

Strong oxidizing agents, acids,

Incompatibilities . [4]
moisture.

Hazardous Decomposition Carbon monoxide, carbon )

Products dioxide, hydrogen bromide.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific peak assignments and coupling constants are not readily available in the
searched literature, the structural features of 2-Bromo-1,1-diethoxyethane suggest the
following expected signals:

e 1H NMR: The spectrum is expected to show signals corresponding to the methyl protons of
the ethoxy groups (triplet), the methylene protons of the ethoxy groups (quartet), the methine
proton of the acetal group (triplet), and the methylene protons adjacent to the bromine atom
(doublet).

e 13C NMR: The spectrum should display distinct signals for the methyl and methylene carbons
of the ethoxy groups, the methine carbon of the acetal, and the methylene carbon bonded to
the bromine atom.

Infrared (IR) Spectroscopy
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The IR spectrum of 2-Bromo-1,1-diethoxyethane would be characterized by the absence of a
strong carbonyl (C=0) absorption band, confirming the protection of the aldehyde group. Key
expected absorption bands include:

e C-H stretching: around 2850-3000 cm~1 for the alkyl groups.

e C-O stretching: strong bands in the 1050-1150 cm~* region, characteristic of the acetal
group.

e C-Br stretching: in the fingerprint region, typically below 680 cm~2.

Mass Spectrometry (MS)

The mass spectrum provides valuable information about the molecule's fragmentation pattern.
The presence of bromine is readily identifiable by the characteristic M+2 isotopic peak with
nearly equal intensity to the molecular ion peak.[5] Key fragments observed in the mass
spectrum of 2-Bromo-1,1-diethoxyethane include m/z values of 125, 123, and 103, with the
peak at m/z 103 often being the base peak.[6]

Experimental Protocols
Synthesis of 2-Bromo-1,1-diethoxyethane from Vinyl
Acetate

This protocol is adapted from a literature procedure and provides a reliable method for the
laboratory-scale synthesis of the target compound.[7]

Materials:

Vinyl acetate

Absolute ethanol

Bromine

e ICce

10% Sodium carbonate solution

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Introduction_to_Organic_Spectroscopy/02%3A_Mass_Spectrometry/2.07_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetaldehyde-diethyl-acetal
https://spectrabase.com/spectrum/9C1DEiQRwRS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous calcium chloride

Procedure:

o A solution of vinyl acetate in absolute ethanol is prepared in a three-necked round-bottomed
flask equipped with a mechanical stirrer, a thermometer, and a gas inlet tube.

e The solution is cooled to approximately -10 °C using an ice-salt bath.

e Bromine is introduced into the flask via a rapid current of air over a period of 8-10 hours
while maintaining the low temperature and stirring.

 After the addition is complete, stirring is stopped, and the reaction mixture is allowed to warm
to room temperature overnight.

o The mixture is then poured into ice water, and the lower organic layer containing the product
and ethyl acetate is separated.

e The organic layer is washed sequentially with cold water and a cold 10% sodium carbonate
solution.

e The washed organic layer is dried over anhydrous calcium chloride.

e The crude product is purified by fractional distillation under reduced pressure to yield pure 2-
Bromo-1,1-diethoxyethane (boiling point 62—63°/15 mm).[7]

Synthesis of 2-Bromo-1,1-diethoxyethane

Click to download full resolution via product page
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Caption: Synthetic workflow for 2-Bromo-1,1-diethoxyethane.

Applications in Drug Development

2-Bromo-1,1-diethoxyethane serves as a crucial intermediate in the synthesis of various
pharmaceuticals. A prominent example is its use in the production of the macrolide antibiotic
dirithromycin.[8][9]

Role in the Synthesis of Dirithromycin

Dirithromycin is a derivative of erythromycin, synthesized through the condensation of 9(S)-
erythromycylamine with 2-(2-methoxyethoxy)acetaldehyde.[4] While not a direct reactant, 2-
Bromo-1,1-diethoxyethane is a precursor to the aldehyde component. The bromoacetal can be
converted to the required aldehyde through a series of chemical transformations. This synthetic
strategy highlights the importance of 2-Bromo-1,1-diethoxyethane as a stable, protected form
of a reactive aldehyde, allowing for controlled and efficient synthesis of complex drug
molecules.

Application in Dirithromycin Synthesis

2-Bromo-1,1-diethoxyethane

L’recursor
Chemical Transformation .
(e.g., to 2-(2-methoxyethoxy)acetaldehyde) S SR

Condensation Reaction

Forms
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Caption: Role of 2-Bromo-1,1-diethoxyethane in Dirithromycin synthesis.

Conclusion

2-Bromo-1,1-diethoxyethane is a valuable and versatile chemical intermediate with well-defined
physical and chemical properties. Its utility in the synthesis of complex pharmaceuticals, such
as the antibiotic dirithromycin, underscores its importance in the field of drug development. The
experimental protocols and spectroscopic data provided in this guide offer a comprehensive
resource for researchers and scientists working with this compound, facilitating its effective and
safe use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15478417#physical-and-chemical-properties-of-2-bromo-1-1-diethoxyethane
https://www.benchchem.com/product/b15478417#physical-and-chemical-properties-of-2-bromo-1-1-diethoxyethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15478417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

